Cas no 2228674-48-2 (2,2-difluoro-2-1-(2-methylpropyl)-1H-pyrazol-5-ylethan-1-amine)
2,2-difluoro-2-1-(2-methylpropyl)-1H-pyrazol-5-ylethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2,2-difluoro-2-1-(2-methylpropyl)-1H-pyrazol-5-ylethan-1-amine
- 2,2-difluoro-2-[1-(2-methylpropyl)-1H-pyrazol-5-yl]ethan-1-amine
- 2228674-48-2
- EN300-1964360
-
- Inchi: 1S/C9H15F2N3/c1-7(2)5-14-8(3-4-13-14)9(10,11)6-12/h3-4,7H,5-6,12H2,1-2H3
- InChI Key: LPNUWOIDESNBKB-UHFFFAOYSA-N
- SMILES: FC(CN)(C1=CC=NN1CC(C)C)F
Computed Properties
- Exact Mass: 203.12340382g/mol
- Monoisotopic Mass: 203.12340382g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 43.8Ų
2,2-difluoro-2-1-(2-methylpropyl)-1H-pyrazol-5-ylethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1964360-1g |
2,2-difluoro-2-[1-(2-methylpropyl)-1H-pyrazol-5-yl]ethan-1-amine |
2228674-48-2 | 1g |
$1785.0 | 2023-09-17 | ||
| Enamine | EN300-1964360-5g |
2,2-difluoro-2-[1-(2-methylpropyl)-1H-pyrazol-5-yl]ethan-1-amine |
2228674-48-2 | 5g |
$5179.0 | 2023-09-17 | ||
| Enamine | EN300-1964360-10g |
2,2-difluoro-2-[1-(2-methylpropyl)-1H-pyrazol-5-yl]ethan-1-amine |
2228674-48-2 | 10g |
$7681.0 | 2023-09-17 | ||
| Enamine | EN300-1964360-0.05g |
2,2-difluoro-2-[1-(2-methylpropyl)-1H-pyrazol-5-yl]ethan-1-amine |
2228674-48-2 | 0.05g |
$1500.0 | 2023-09-17 | ||
| Enamine | EN300-1964360-0.1g |
2,2-difluoro-2-[1-(2-methylpropyl)-1H-pyrazol-5-yl]ethan-1-amine |
2228674-48-2 | 0.1g |
$1572.0 | 2023-09-17 | ||
| Enamine | EN300-1964360-0.25g |
2,2-difluoro-2-[1-(2-methylpropyl)-1H-pyrazol-5-yl]ethan-1-amine |
2228674-48-2 | 0.25g |
$1642.0 | 2023-09-17 | ||
| Enamine | EN300-1964360-0.5g |
2,2-difluoro-2-[1-(2-methylpropyl)-1H-pyrazol-5-yl]ethan-1-amine |
2228674-48-2 | 0.5g |
$1714.0 | 2023-09-17 | ||
| Enamine | EN300-1964360-1.0g |
2,2-difluoro-2-[1-(2-methylpropyl)-1H-pyrazol-5-yl]ethan-1-amine |
2228674-48-2 | 1g |
$1785.0 | 2023-05-27 | ||
| Enamine | EN300-1964360-2.5g |
2,2-difluoro-2-[1-(2-methylpropyl)-1H-pyrazol-5-yl]ethan-1-amine |
2228674-48-2 | 2.5g |
$3501.0 | 2023-09-17 | ||
| Enamine | EN300-1964360-5.0g |
2,2-difluoro-2-[1-(2-methylpropyl)-1H-pyrazol-5-yl]ethan-1-amine |
2228674-48-2 | 5g |
$5179.0 | 2023-05-27 |
2,2-difluoro-2-1-(2-methylpropyl)-1H-pyrazol-5-ylethan-1-amine Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on 2,2-difluoro-2-1-(2-methylpropyl)-1H-pyrazol-5-ylethan-1-amine
Introduction to 2,2-difluoro-2-1-(2-methylpropyl)-1H-pyrazol-5-ylethan-1-amine (CAS No. 2228674-48-2)
2,2-difluoro-2-1-(2-methylpropyl)-1H-pyrazol-5-ylethan-1-amine, identified by its CAS number 2228674-48-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities and therapeutic potential. The presence of fluoro and alkyl substituents in its molecular framework imparts unique chemical properties that make it a promising candidate for further exploration in drug development.
The molecular structure of 2,2-difluoro-2-1-(2-methylpropyl)-1H-pyrazol-5-ylethan-1-amine features a pyrazole core substituted with a fluoro group at the 2-position and an ethylamine side chain at the 5-position, further modified with a 2-methylpropyl group. This specific arrangement of functional groups contributes to its distinct reactivity and interaction with biological targets. The fluoro substituent, in particular, is well-documented for its ability to enhance metabolic stability and binding affinity, making it a valuable moiety in the design of novel pharmaceuticals.
In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. Pyrazole derivatives have emerged as a key class of compounds due to their versatility and biological activity. Among these derivatives, 2,2-difluoro-2-1-(2-methylpropyl)-1H-pyrazol-5-ylethan-1-amine has shown promise in preclinical studies as a potential lead compound for treating various diseases. Its unique chemical profile suggests that it may interact with multiple biological pathways, offering a multifaceted approach to therapeutic intervention.
One of the most compelling aspects of 2,2-difluoro-2-1-(2-methylpropyl)-1H-pyrazol-5-ylethan-1-amine is its potential application in oncology research. Pyrazole-based compounds have been investigated for their ability to inhibit kinases and other enzymes involved in cancer cell proliferation. The fluoro group enhances the compound's ability to cross the blood-brain barrier, which is crucial for developing treatments targeting central nervous system tumors. Additionally, the 2-methylpropyl group may contribute to its solubility and bioavailability, further improving its pharmacokinetic properties.
Another area where this compound shows promise is in anti-inflammatory drug development. Chronic inflammation is a hallmark of many diseases, including arthritis and autoimmune disorders. Studies have indicated that pyrazole derivatives can modulate inflammatory pathways by inhibiting key enzymes such as COX and LOX. The presence of the fluoro group in 2,2-difluoro-2-1-(2-methylpropyl)-1H-pyrazol-5-ylethan-1-amine may enhance its anti-inflammatory effects by improving binding affinity to target proteins.
The synthesis of CAS No. 2228674-48 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are employed to introduce the desired functional groups into the molecular framework. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows researchers to monitor reaction progress and verify the structural integrity of the final product.
Recent advancements in computational chemistry have also played a significant role in optimizing the synthesis of CAS No 222867448. Molecular modeling techniques enable researchers to predict the behavior of molecules before they are synthesized, saving time and resources. Additionally, computational methods can be used to screen large libraries of compounds for potential bioactivity, accelerating the drug discovery process.
The pharmacological evaluation of CAS No 222867448 has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with cancer cell growth while showing minimal toxicity towards normal cells. This selectivity is crucial for developing effective therapeutics with reduced side effects. Further research is ongoing to explore its potential as an anti-cancer agent, including preclinical trials in animal models.
One notable feature of this compound is its stability under various conditions, which is essential for pharmaceutical applications. The fluoro group contributes to metabolic stability by resisting degradation by enzymes such as cytochrome P450 enzymes. This stability ensures that the compound remains active in the body for longer periods, potentially improving therapeutic efficacy.
The future prospects of CAS No 222867448 are promising as more research unfolds. Ongoing studies aim to elucidate its mechanism of action and identify additional therapeutic applications beyond oncology and anti-inflammation. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with enhanced properties suitable for clinical use.
In conclusion,CAS No 222867448 represents an exciting advancement in pharmaceutical chemistry with significant potential for treating various diseases. Its unique molecular structure and favorable pharmacokinetic properties make it a valuable candidate for further development. As research continues,this compound is expected to contribute substantially to the next generation of therapeutics,improving patient outcomes worldwide。
2228674-48-2 (2,2-difluoro-2-1-(2-methylpropyl)-1H-pyrazol-5-ylethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)